Cas no 1375474-61-5 (1-{1,4-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}methanamine)

• Product Name: 1-{1,4-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}methanamine
• CAS No: 1375474-61-5
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 5179502
• PubChem ID: 71755437
• Update Time: 2026-03-05

1-{1,4-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• (1,4-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)methanamine
• 1-{1,4-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}methanamine

• Inchi： 1S/C8H11N5/c1-5-6-4-10-13(2)8(6)12-7(3-9)11-5/h4H,3,9H2,1-2H3
• InChI Key： BKUWNYLZLKJGNC-UHFFFAOYSA-N
• SMILES： C(C1=NC(C)=C2C=NN(C)C2=N1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 1-{1,4-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}methanamine

Comprehensive Overview of 1-{1,4-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}methanamine (CAS No. 1375474-61-5)

The compound 1-{1,4-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}methanamine, identified by its CAS No. 1375474-61-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This pyrazolo[3,4-d]pyrimidine derivative is part of a broader class of heterocyclic compounds known for their potential therapeutic applications. Researchers are particularly interested in its structural framework, which is often associated with kinase inhibition and modulation of cellular signaling pathways. The presence of the methanamine moiety further enhances its versatility in drug design, making it a valuable scaffold for medicinal chemistry.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapies. 1-{1,4-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}methanamine aligns with this trend, as its core structure is frequently explored in the development of anti-cancer agents and anti-inflammatory drugs. Its pyrazolo[3,4-d]pyrimidine backbone is structurally analogous to purine bases, enabling interactions with enzymes and receptors involved in critical biological processes. This has led to its inclusion in high-throughput screening campaigns and structure-activity relationship (SAR) studies.

The synthesis and characterization of CAS No. 1375474-61-5 involve multi-step organic reactions, often starting from commercially available pyrazole and pyrimidine precursors. Key steps include alkylation, cyclization, and functional group transformations to introduce the methanamine group. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification are employed to ensure high purity and confirm structural integrity. These rigorous protocols are essential for maintaining reproducibility in research and industrial applications.

From a commercial perspective, 1-{1,4-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}methanamine is often sourced by pharmaceutical companies and academic institutions engaged in drug discovery projects. Its relevance extends to fragment-based drug design and combinatorial chemistry, where it serves as a building block for generating diverse compound libraries. The growing interest in personalized medicine and orphan drug development has further amplified its significance, as researchers seek to address unmet medical needs with tailored therapeutic solutions.

Environmental and regulatory considerations also play a role in the handling of CAS No. 1375474-61-5. While it is not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are recommended to preserve its stability. Compliance with Good Laboratory Practices (GLP) and REACH regulations ensures safe usage in research and manufacturing settings. Additionally, its non-toxic profile under standard conditions makes it suitable for broad-spectrum applications without significant environmental liabilities.

Looking ahead, the potential of 1-{1,4-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}methanamine in biotechnology and material science is an emerging area of exploration. Its unique chemical properties could be leveraged in the development of fluorescent probes or molecular sensors, expanding its utility beyond traditional pharmaceutical domains. As interdisciplinary research continues to evolve, this compound is poised to remain a focal point for innovation in synthetic chemistry and life sciences.